4-Bromo-N,N-bis(4-butylphenyl)aniline
Overview
Description
4-Bromo-N,N-bis(4-butylphenyl)aniline is a chemical compound with the molecular formula C26H30BrN . It has an average mass of 436.427 Da and a monoisotopic mass of 435.156158 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of a bromine atom (Br) attached to an aniline group (C6H4NH2), which is further substituted with two 4-butylphenyl groups .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 436.427 Da and a monoisotopic mass of 435.156158 Da . Further properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Optoelectronic Properties : A related compound, 4-(2,2-Diphenylethenyl)-N,N-bis [(4-methyl) phenyl]aniline, was synthesized and studied for its optoelectronic properties. It showed excellent xerographic performance as a hole-transporting material in organic photoconductive devices (Han Li-yin, 2013).
Electrochromic Polymers : In a study focusing on electrochromic polymers, a derivative of 4-butyl-N,N-bis((4,4,5,5-tetramethyl-1,3,2-dioxaborolan-4-phenyl)aniline) was used. This derivative was found to be effective in the development of new textile/plastic electrochromic cells (S. Beaupré, A. Dumas, M. Leclerc, 2006).
Antibacterial Activities : Research on Schiff bases derived from isophthalaldehyde, including a derivative of 4-bromoaniline, revealed moderate antibacterial activities against several human pathogenic bacteria (M. Salehi et al., 2015).
Suzuki–Miyaura Cross-Coupling Reactions : A study on α-diimine Pd(II) complexes demonstrated their efficiency as catalysts for Suzuki–Miyaura cross-coupling reactions, including those involving derivatives of aniline bromides (Fuzhou Wang et al., 2015).
Improved Water Resistance in Epoxy Systems : Research on epoxy systems indicated that N,N-Bis (2, 3-epoxypropyl) aniline and its derivatives, including those with bromo substituents, showed significant improvements in water resistance (P. Johncock, G. Tudgey, 1983).
Amorphous Molecular Materials for Electroluminescence : A study on amorphous molecular materials, including 4-dimesitylboryl-N,N-bis(9,9-dimethylfluoren-2-yl)aniline, showed potential for use in organic electroluminescent devices, emitting multicolor light (Hidekaru Doi et al., 2003).
Insecticide Development : N-(4-bromophenyl)-4,6-bis(2,2,2-trifluoroethoxy)-1,3,5-triazine-2-amine, a related compound, was identified for its insecticidal potency against certain species, leading to the development of more potent insecticides (Timothy C. Johnson et al., 2017).
properties
IUPAC Name |
N-(4-bromophenyl)-4-butyl-N-(4-butylphenyl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H30BrN/c1-3-5-7-21-9-15-24(16-10-21)28(26-19-13-23(27)14-20-26)25-17-11-22(12-18-25)8-6-4-2/h9-20H,3-8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HNGYCECISKVGIZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)N(C2=CC=C(C=C2)CCCC)C3=CC=C(C=C3)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H30BrN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60701228 |
Source
|
| Record name | 4-Bromo-N,N-bis(4-butylphenyl)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60701228 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
436.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
548792-42-3 |
Source
|
| Record name | 4-Bromo-N,N-bis(4-butylphenyl)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60701228 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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